N-(1-Oxo-2,3,4,5-tetrahydro-2-benzazepin-8-yl)prop-2-enamide
Description
“N-(1-Oxo-2,3,4,5-tetrahydro-2-benzazepin-8-yl)prop-2-enamide” is a chemical compound with the molecular formula C13H14N2O2. It is related to the class of compounds known as tetrahydrobenzazepines . These compounds are of interest as potentially selective muscarinic (M3) receptor antagonists .
Synthesis Analysis
The synthesis of related compounds involves base-promoted addition of 2-(tert-butoxycarbonylamino)methyl-1,3-dithiane with 2-(tert-butyldimethylsiloxymethyl)benzyl chloride. This gives the corresponding 2,2-dialkylated 1,3-dithiane, which is then converted into the dithiane derivative of the parent 2,3,4,5-tetrahydrobenzazepin-4-one by desilylation, oxidation, and cyclisation via a reductive amination .Molecular Structure Analysis
While specific structural data for “N-(1-Oxo-2,3,4,5-tetrahydro-2-benzazepin-8-yl)prop-2-enamide” is not available, related compounds have been studied. For example, the structure of 2-tert-butyloxycarbonyl-4,4-propylenedithio-2,3,4,5-tetrahydrobenzazepine has been confirmed by X-ray diffraction .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of related compounds include base-promoted addition, desilylation, oxidation, and cyclisation via a reductive amination . In some cases, ring-closing metathesis is used to prepare dihydrobenzazepines, which are then hydroxylated and oxidized .Physical And Chemical Properties Analysis
The molecular weight of “N-(1-Oxo-2,3,4,5-tetrahydro-2-benzazepin-8-yl)prop-2-enamide” is 230.267. Further physical and chemical properties are not available in the retrieved sources.Mechanism of Action
Future Directions
The synthesis of related compounds has been investigated in various studies . These studies suggest potential future directions for the synthesis and application of “N-(1-Oxo-2,3,4,5-tetrahydro-2-benzazepin-8-yl)prop-2-enamide” and similar compounds. For example, the development of environmentally benign synthesis methods and the exploration of these compounds as potential therapeutic agents are areas of ongoing research .
properties
IUPAC Name |
N-(1-oxo-2,3,4,5-tetrahydro-2-benzazepin-8-yl)prop-2-enamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O2/c1-2-12(16)15-10-6-5-9-4-3-7-14-13(17)11(9)8-10/h2,5-6,8H,1,3-4,7H2,(H,14,17)(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HCLKRTFIEDVEIY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC(=O)NC1=CC2=C(CCCNC2=O)C=C1 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(E)-8-(2-aminophenyl)-3-(but-2-en-1-yl)-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione](/img/structure/B2982240.png)
![(E)-1-hexyl-2-styryl-1H-benzo[d]imidazole hydrochloride](/img/structure/B2982244.png)
![methyl N-[5-(1-azepanylsulfonyl)-1H-1,3-benzimidazol-2-yl]carbamate](/img/structure/B2982247.png)
![2-(4-((1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)-1-(4-benzylpiperidin-1-yl)ethanone dioxalate](/img/structure/B2982248.png)
![N-[1-(3-chloro-5-cyanopyridin-2-yl)piperidin-4-yl]cyclopropanesulfonamide](/img/structure/B2982255.png)
![2-ethoxy-N-[4-(3-methylimidazo[2,1-b][1,3]thiazol-6-yl)phenyl]benzamide](/img/structure/B2982262.png)